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Compound of Interest

Compound Name:
4-(2-Aminoethyl)benzenesulfonyl

fluoride

CAS No.: 34284-75-8

Cat. No.: B1219955

Get Quote

An in-depth exploration of 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF)

as a critical tool in biochemical research and therapeutic development.

Introduction
4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride, commonly known as AEBSF, is a

water-soluble, irreversible inhibitor of serine proteases.[1] Its stability in aqueous solutions and

lower toxicity compared to other serine protease inhibitors like phenylmethylsulfonyl fluoride

(PMSF) make it an invaluable tool in a wide range of applications in biochemistry and drug

development.[1][2] Serine proteases are a vast and diverse family of enzymes that play pivotal

roles in numerous physiological processes, including blood coagulation, digestion,

inflammation, and cell signaling.[3] The dysregulation of serine protease activity is implicated in

a multitude of pathologies, rendering them attractive targets for therapeutic intervention.[3] This

technical guide provides a comprehensive overview of AEBSF, detailing its mechanism of
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action, biochemical properties, and diverse applications, supplemented with detailed

experimental protocols and quantitative data to facilitate its effective use in the laboratory.

Core Properties and Mechanism of Action
AEBSF functions as an irreversible inhibitor by covalently modifying the active site serine

residue of its target proteases.[1] As a sulfonyl fluoride, the electrophilic sulfur atom of AEBSF

is susceptible to nucleophilic attack by the hydroxyl group of the serine residue within the

enzyme's catalytic triad.[1] This reaction leads to the formation of a stable sulfonyl-enzyme

complex, thereby rendering the protease catalytically inactive.[1] While AEBSF is a potent

inhibitor of serine proteases, it is important to note that at higher concentrations, it can exhibit

off-target effects by modifying other amino acid residues such as tyrosine, lysine, and histidine.

[4][5]

Physicochemical Properties
Property Value Reference(s)

Chemical Formula C₈H₁₁ClFNO₂S [3]

Molecular Weight 239.69 g/mol [3]

Appearance White to off-white solid [1]

Solubility
Water: ≥ 100 mg/mL, DMSO: ≥

100 mg/mL
[3]

Stability

Stable in aqueous solutions at

acidic to neutral pH;

hydrolyzes at alkaline pH.

[3][6]

Storage

Desiccated at -20°C. Stock

solutions can be stored at

-20°C for up to 6 months.

[3][7]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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